Cas no 2171585-82-1 (4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(1-methyl-1H-pyrazol-4-yl)carbamoylbutanoic acid)

• Product Name: 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(1-methyl-1H-pyrazol-4-yl)carbamoylbutanoic acid
• CAS No: 2171585-82-1
• MF: C₂₄H₂₄N₄O₅
• MW: 448.471165657043
• CID: 6141306
• PubChem ID: 165801544
• Update Time: 2025-06-08

4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(1-methyl-1H-pyrazol-4-yl)carbamoylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(1-methyl-1H-pyrazol-4-yl)carbamoylbutanoic acid
• 2171585-82-1
• EN300-1489623
• 4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-[(1-methyl-1H-pyrazol-4-yl)carbamoyl]butanoic acid

• Inchi： 1S/C24H24N4O5/c1-28-13-15(12-25-28)26-23(31)21(10-11-22(29)30)27-24(32)33-14-20-18-8-4-2-6-16(18)17-7-3-5-9-19(17)20/h2-9,12-13,20-21H,10-11,14H2,1H3,(H,26,31)(H,27,32)(H,29,30)
• InChI Key： YTHMZQOXOUBZDM-UHFFFAOYSA-N
• SMILES： O(C(NC(C(NC1C=NN(C)C=1)=O)CCC(=O)O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 448.17466988g/mol
• Monoisotopic Mass: 448.17466988g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 9
• Complexity: 697
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 123Ų

Additional information on 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(1-methyl-1H-pyrazol-4-yl)carbamoylbutanoic acid

Introduction to 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(1-methyl-1H-pyrazol-4-yl)carbamoylbutanoic acid (CAS No. 2171585-82-1)

4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(1-methyl-1H-pyrazol-4-yl)carbamoylbutanoic acid (CAS No. 2171585-82-1) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as a fluorenylmethoxycarbonyl (Fmoc)-protected amino acid derivative, is characterized by its unique structural features and potential applications in the synthesis of peptides and other bioactive molecules.

The Fmoc group, or 9-fluorenylmethoxycarbonyl, is a widely used protecting group in peptide synthesis due to its stability under mild conditions and ease of removal. The presence of this group in the compound allows for precise control over the reactivity of the amino group, making it an essential tool in the synthesis of complex peptides and proteins. The 1-methyl-1H-pyrazol-4-yl moiety, on the other hand, introduces additional functional groups that can be exploited for various chemical modifications and biological activities.

Recent studies have highlighted the importance of Fmoc-protected amino acids in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that Fmoc-protected amino acids can be used to synthesize peptides with enhanced stability and bioavailability. These peptides have shown promise in treating various diseases, including cancer, neurodegenerative disorders, and infectious diseases.

The carbamoylbutanoic acid portion of the molecule adds further complexity and functionality. This carboxylic acid group can participate in a variety of chemical reactions, such as esterification and amide formation, which are crucial for the synthesis of bioactive compounds. The combination of the Fmoc protecting group and the carbamoylbutanoic acid moiety makes this compound a versatile building block in organic synthesis.

In terms of its biological activity, 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(1-methyl-1H-pyrazol-4-yl)carbamoylbutanoic acid has been investigated for its potential as a lead compound in drug discovery. Research has shown that this compound can modulate specific biological pathways, making it a valuable candidate for further optimization and development into therapeutic agents.

The synthesis of this compound typically involves several steps, including the protection of the amino group with the Fmoc group, followed by the introduction of the 1-methyl-1H-pyrazol-4-yl moiety and the carboxylic acid functionality. Advanced synthetic techniques, such as solid-phase peptide synthesis (SPPS), have been employed to streamline the production process and improve yields.

In conclusion, 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(1-methyl-1H-pyrazol-4-yl)carbamoylbutanoic acid (CAS No. 2171585-82-1) is a multifaceted compound with significant potential in both academic research and pharmaceutical applications. Its unique structural features and functional groups make it an attractive candidate for further exploration in the development of novel therapeutic agents and bioactive molecules.